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Compound of Interest

Compound Name: Carbon-15

Cat. No.: B1200482

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the gamma-ray spectroscopy of
Carbon-15 (*5C) decay, including key decay data, experimental protocols for measurement,
and visualizations of the decay process and experimental workflow. This information is valuable
for researchers in nuclear physics, radiochemistry, and related fields, as well as for
professionals involved in drug development utilizing isotopic labeling.

Introduction

Carbon-15 is a short-lived radioisotope of carbon with a half-life of approximately 2.449
seconds.[1] It undergoes beta-minus (~) decay, transforming into the stable isotope Nitrogen-
15 (*>N). This decay process can populate excited states of the 1°N nucleus, which then de-
excite by emitting gamma rays. Gamma-ray spectroscopy is a crucial technique for studying
the nuclear structure of 1°N by precisely measuring the energies and intensities of these
emitted gamma rays.

Decay Characteristics of Carbon-15

Carbon-15 decays 100% via 3~ decay to various energy levels in Nitrogen-15. The subsequent
de-excitation of these levels produces a characteristic gamma-ray spectrum. The primary beta
decay branches populate the ground state and the first excited state of 1°N.

Quantitative Decay Data
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The beta decay of 1°C populates several excited states in °N. The key quantitative data from
studies of *>C decay, primarily from the work of Alburger and Millener (1979), are summarized
in the table below.[1][2][3]

Decay to *>N Level

Jrt of 5N Level Beta Branch (%) log ft
(keV)
Ground State 1/2- 36.8+0.8 5.99 + 0.03
5298.87 + 0.15 1/2+ 63.2+0.8 411 +0.01

J1t represents the spin and parity of the nuclear state. log ft is a measure of the probability of a
beta decay transition.

Experimental Protocol: Gamma-Ray Spectroscopy
of *>C Decay

This protocol outlines a typical experimental setup and procedure for the measurement of
gamma rays emitted following the beta decay of 1>°C. The methodology is based on the
established techniques of gamma-ray spectroscopy using high-resolution germanium
detectors.[4][5][6]

Objective: To measure the energy and intensity of gamma rays emitted from the de-excitation
of °N levels populated by the 3~ decay of *°C.

Materials and Equipment:

e Production source for 1°C (e.g., from a particle accelerator via a nuclear reaction)

¢ High-Purity Germanium (HPGe) or Lithium-Drifted Germanium (Ge(Li)) detector[4][7]
e Lead shielding for the detector

e NIM (Nuclear Instrument Module) bin with appropriate modules:

o Preamplifier
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o Spectroscopy Amplifier
o High Voltage Power Supply

o Multichannel Analyzer (MCA)

o Data Acquisition (DAQ) system and software

o Standard calibration sources with known gamma-ray energies and intensities (e.g., °°Co,
137CS, 152Eu)

Procedure:

e Production of Carbon-15: Produce >C through a suitable nuclear reaction. A common
method is the *C(d,p)*>C reaction, where a deuteron beam from an accelerator impinges on

a Carbon-14 target.
o Experimental Setup:

o Position the HPGe/Ge(Li) detector in close proximity to the 1°C source to maximize

detection efficiency.

o Surround the detector with lead shielding to minimize background radiation from external

sources.

o Connect the detector to the preamplifier, which is then connected to the spectroscopy

amplifier.

o Place the electronic modules in the NIM bin and ensure proper connections. The output of
the amplifier is fed into the MCA.

o Connect the MCA to the DAQ computer.
» Energy and Efficiency Calibration:

o Before the experiment, perform an energy and efficiency calibration of the detector
system.
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o Place standard calibration sources at the same position where the *>C source will be
located.

o Acquire gamma-ray spectra for each calibration source for a sufficient amount of time to
obtain good statistics.

o ldentify the photopeaks corresponding to the known gamma-ray energies of the calibration
sources.

o Generate an energy calibration curve (channel number vs. energy) and an efficiency
calibration curve (detection efficiency vs. energy).

Data Acquisition:
o Place the activated *>C source in the measurement position.

o Start the data acquisition. Given the short half-life of 1C, the measurement time should be
optimized to collect sufficient statistics while accounting for the rapid decay. This may
involve cyclic activation and measurement.

o Record the gamma-ray spectrum for a predetermined duration.

Data Analysis:

o

Identify the full-energy peaks in the acquired spectrum corresponding to the gamma rays
emitted from the de-excitation of °N.

o Use the energy calibration curve to determine the precise energy of each gamma ray.

o Calculate the net area under each photopeak to determine the number of detected gamma
rays.

o Correct the peak areas for the detection efficiency using the efficiency calibration curve to
determine the relative intensities of the emitted gamma rays.

o Correct for background radiation by subtracting a background spectrum acquired without
the >C source.
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Visualizations
Carbon-15 Decay Scheme

The following diagram illustrates the beta decay of Carbon-15 to Nitrogen-15, showing the
population of the ground and first excited states.
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Decay scheme of Carbon-15.

Experimental Workflow for Gamma-Ray Spectroscopy

This diagram outlines the logical flow of the experimental procedure for measuring the gamma-
ray spectrum of °C decay.
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Experimental workflow diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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